Cas no 1805207-04-8 (3-Amino-5-bromo-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Amino-5-bromo-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1805207-04-8
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4811092
• Update Time: 2025-06-18

3-Amino-5-bromo-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H7BrF2N2/c1-3-5(11)2-4(8)6(12-3)7(9)10/h2,7H,11H2,1H3
• InChI Key： YCHIYLGMLAYARR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=NC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-bromo-6-(difluoromethyl)-2-methylpyridine

Introduction to 3-Amino-5-bromo-6-(difluoromethyl)-2-methylpyridine (CAS No. 1805207-04-8)

3-Amino-5-bromo-6-(difluoromethyl)-2-methylpyridine (CAS No. 1805207-04-8) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its pyridine core substituted with an amino group, a bromine atom, a difluoromethyl group, and a methyl group, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine contribute to its reactivity and functionality, making it a preferred building block in medicinal chemistry. The presence of the amino group allows for further functionalization via reductive amination, acylation, or amidation reactions, while the bromine atom serves as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The difluoromethyl group is particularly interesting due to its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, the demand for novel heterocyclic compounds with specific pharmacological properties has driven extensive research into derivatives of 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine. Studies have demonstrated its utility in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, modifications of this scaffold have led to the discovery of compounds with potent activity against Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders.

One notable area of research involves the use of 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical in many biological pathways and are often difficult to modulate with traditional small molecules. By leveraging the compound's structural flexibility, researchers have been able to design molecules that disrupt key protein complexes involved in cancer progression and infectious diseases.

The difluoromethyl group in 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine plays a crucial role in optimizing drug-like properties such as lipophilicity and metabolic stability. This substituent is known to improve binding affinity by increasing hydrophobic interactions with target proteins while also enhancing resistance to enzymatic degradation. Such properties are essential for the development of long-acting therapeutics that maintain efficacy over extended periods.

Recent advances in computational chemistry have further accelerated the discovery process for derivatives of 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine. Machine learning models and molecular docking simulations have been employed to predict the binding affinities and pharmacokinetic profiles of various analogs before experimental synthesis. This approach has not only reduced the time required for hit identification but also enabled the rational design of compounds with improved therapeutic potential.

In addition to its pharmaceutical applications, 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine has shown promise in agrochemical research. Its structural motifs are similar to those found in several herbicides and fungicides, suggesting that it could serve as a precursor for developing novel crop protection agents. By modifying its substituents, chemists can tailor its biological activity to target specific pests or pathogens while minimizing environmental impact.

The synthesis of 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

Future research directions for 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine may focus on exploring its potential in emerging therapeutic areas such as immunotherapy and gene editing. The compound's ability to be modified into complex structures positions it as a valuable tool for developing next-generation biologics and small molecules that can interact with biological systems in novel ways.

In conclusion, 3-amino-5-bromo-6-(difluoromethyl)-2-methylpyridine (CAS No. 1805207-04-8) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable intermediate for synthetic chemists striving to develop innovative therapeutics. As research continues to uncover new biological targets and synthetic strategies, the importance of this compound is expected to grow further.